Cas no 307552-86-9 (2-({3,6-dichloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole)

2-({3,6-Dichloroimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole is a heterocyclic compound featuring a fused imidazopyridine core linked to a benzothiazole moiety via a sulfanyl-methyl bridge. Its structural complexity and dichloro-substitution confer notable reactivity, making it a valuable intermediate in medicinal chemistry and agrochemical research. The compound exhibits potential as a scaffold for developing bioactive molecules due to its electron-rich aromatic systems and functional group versatility. Its stability under standard conditions and compatibility with further derivatization enhance its utility in synthetic applications. Researchers may explore its use in designing enzyme inhibitors or antimicrobial agents, leveraging its unique molecular framework for targeted interactions.
2-({3,6-dichloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole structure
307552-86-9 structure
Product Name:2-({3,6-dichloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole
CAS No:307552-86-9
MF:C15H9Cl2N3S2
MW:366.288058042526
CID:6483184
Update Time:2025-05-20

2-({3,6-dichloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-({3,6-dichloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole
    • 2-(((3,6-dichloroimidazo[1,2-a]pyridin-2-yl)methyl)thio)benzo[d]thiazole
    • Benzothiazole, 2-[[(3,6-dichloroimidazo[1,2-a]pyridin-2-yl)methyl]thio]-
    • Inchi: 1S/C15H9Cl2N3S2/c16-9-5-6-13-18-11(14(17)20(13)7-9)8-21-15-19-10-3-1-2-4-12(10)22-15/h1-7H,8H2
    • InChI Key: MIOIZSOGJHMVHH-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1SCC1=C(Cl)N2C(=N1)C=CC(Cl)=C2

Experimental Properties

  • Density: 1.60±0.1 g/cm3(Predicted)
  • pka: 4.68±0.50(Predicted)

2-({3,6-dichloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole Pricemore >>

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Additional information on 2-({3,6-dichloroimidazo1,2-apyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole

Compound CAS No 307552-86-9: A Comprehensive Overview

The compound with CAS No 307552-86-9, known as 2-({3,6-dichloroimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzothiazole ring system combined with an imidazo[1,2-a]pyridine moiety. The presence of sulfur in the sulfanyl group adds unique electronic properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery. The imidazo[1,2-a]pyridine moiety within this compound is known for its ability to act as a hydrogen bond donor and acceptor, which enhances its bioavailability and pharmacokinetic properties. This makes it a promising candidate for the development of new therapeutic agents targeting various diseases.

The synthesis of 2-({3,6-dichloroimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole involves multi-step organic reactions. Researchers have optimized the synthesis pathway by employing advanced catalytic systems and green chemistry principles. These advancements not only improve the yield but also reduce the environmental footprint of the manufacturing process.

In terms of applications, this compound has shown potential in the field of optoelectronics. The combination of benzothiazole and imidazo[1,2-a]pyridine groups creates a molecule with excellent light-emitting properties. Recent studies have demonstrated its use in organic light-emitting diodes (OLEDs), where it exhibits high efficiency and stability under operational conditions.

Furthermore, the sulfanyl group in this compound plays a crucial role in its redox properties. This feature makes it a valuable component in battery technologies and energy storage systems. Researchers are actively exploring its potential as an electrocatalyst in fuel cells and other energy conversion devices.

The structural uniqueness of CAS No 307552-86-9 also contributes to its versatility in chemical reactions. Its ability to undergo various functional group transformations allows for the creation of derivative compounds with tailored properties. This flexibility is particularly advantageous in combinatorial chemistry and high-throughput screening processes.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on biodegradation studies under simulated environmental conditions. The results indicate that while the compound is persistent under certain conditions, specific microbial communities can facilitate its breakdown into less harmful byproducts.

In conclusion, CAS No 307552-86-9, or 2-({3,6-dichloroimidazo[1,2-a]pyridin-2-yl}methyl)sulfanyl-1,3-benzothiazole, represents a versatile and multifunctional compound with applications spanning drug discovery, optoelectronics, energy storage, and environmental science. As research continues to uncover its full potential, this compound is poised to make significant contributions across diverse fields of study.

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